Cas no 1806061-14-2 (Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806061-14-2
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4874101
• Update Time: 2025-06-09

Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-17-8(16)3-5-2-6(12)7(4-11)15-9(5)10(13)14/h2,10H,3-4H2,1H3
• InChI Key： XTNTVFQZLVBZEU-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(CC(=O)OC)C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate

Research Briefing on Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate (CAS: 1806061-14-2)

Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate (CAS: 1806061-14-2) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting agrochemical and pharmaceutical applications. Its unique structural features, including the bromomethyl and difluoromethyl substituents, make it a versatile building block for the development of novel compounds with potential therapeutic or pesticidal properties.

Recent studies have focused on optimizing the synthesis routes for this compound to improve yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic approach that enhances the efficiency of introducing the difluoromethyl group, a critical step in the synthesis of Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate. This advancement not only reduces production costs but also minimizes the environmental impact associated with traditional methods.

In the pharmaceutical sector, researchers have explored the potential of this compound as a precursor for kinase inhibitors. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its utility in constructing pyridine-based scaffolds that exhibit selective inhibition of certain cancer-related kinases. The bromomethyl group, in particular, allows for further functionalization, enabling the creation of diverse analogs with tailored biological activities.

Agrochemical applications have also been a focal point, with several patents filed in 2023-2024 describing its use in next-generation herbicides and fungicides. The difluoromethyl moiety is believed to enhance the bioavailability and metabolic stability of these agrochemicals, leading to improved field performance. Field trials conducted by major agrochemical companies have shown promising results, with formulations containing derivatives of this compound exhibiting superior efficacy against resistant weed strains.

From a safety and regulatory perspective, recent toxicological assessments (2024) indicate that Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-5-acetate requires careful handling due to its reactive bromomethyl group, but it does not exhibit significant environmental persistence. Proper containment and waste management protocols have been developed to address these concerns, ensuring safe industrial-scale production and application.

The future research directions for this compound appear promising, with ongoing investigations into its use in PROTAC (Proteolysis Targeting Chimeras) technology and as a building block for fluorine-containing pharmaceuticals. The unique combination of halogen and fluorine substituents on the pyridine ring offers exciting possibilities for modulating drug-receptor interactions and improving pharmacokinetic properties of resulting compounds.